molecular formula C8H6N2O2S B382037 2,1,3-Benzothiadiazol-4-yl acetate CAS No. 1753-22-6

2,1,3-Benzothiadiazol-4-yl acetate

Cat. No.: B382037
CAS No.: 1753-22-6
M. Wt: 194.21g/mol
InChI Key: CTBOBKQTPHUAAY-UHFFFAOYSA-N
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Description

2,1,3-Benzothiadiazol-4-yl acetate is a heterocyclic compound featuring a benzothiadiazole core substituted with an acetate ester group at the 4-position. The benzothiadiazole scaffold is characterized by a fused aromatic ring system containing sulfur and nitrogen atoms, which confers unique electronic and photophysical properties.

Properties

CAS No.

1753-22-6

Molecular Formula

C8H6N2O2S

Molecular Weight

194.21g/mol

IUPAC Name

2,1,3-benzothiadiazol-4-yl acetate

InChI

InChI=1S/C8H6N2O2S/c1-5(11)12-7-4-2-3-6-8(7)10-13-9-6/h2-4H,1H3

InChI Key

CTBOBKQTPHUAAY-UHFFFAOYSA-N

SMILES

CC(=O)OC1=CC=CC2=NSN=C21

Canonical SMILES

CC(=O)OC1=CC=CC2=NSN=C21

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties of Selected Analogues

Compound Name Molecular Formula Molecular Weight Melting Point (°C) Solubility Key Applications Reference
2,1,3-Benzothiadiazol-4-yl acetate C₈H₆N₂O₂S 194.21 (Inferred) Drug intermediates
2,1,3-Benzothiadiazol-4-yl isocyanate C₇H₃N₃OS 177.18 81–82 Organic solvents Chemical synthesis
2,1,3-Benzothiadiazol-4-yl isothiocyanate C₇H₃N₃S₂ 193.25 Dichloromethane, Ethyl acetate Pharmaceuticals
(5-Chloro-2,1,3-benzothiadiazol-4-yl)-cyanamide C₇H₃ClN₄S 210.64 Dichloromethane, Ethyl acetate Pharmaceutical impurity standard

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